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Compound of Interest

Compound Name: Demethylwedelolactone

Cat. No.: B190455

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential safety and logistical information for
the proper disposal of Demethylwedelolactone, a coumestan with diverse biological activities.
Adherence to these procedures is critical for minimizing risks and complying with regulatory
standards.

Summary of Chemical Safety Information

Demethylwedelolactone is classified as harmful if swallowed.[1][2] The following table
summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C15HsO7 PubChem|[3]
Molecular Weight 300.22 g/mol PubChem][3]

CAS Number 6468-55-9 Cayman Chemical[1]

Hazard Classification

Acute toxicity - oral 4 (H302)

Cayman Chemical[1]

Signal Word Warning Cayman Chemical[1]
Storage Temperature -20°C Sigma-Aldrich[2]
Solubility DMSO: 2 mg/mL Sigma-Aldrich[2]
DMF: 30 mg/ml Cayman Chemical[4]

Ethanol: 20 mg/mi

Cayman Chemical[4]

Disposal Protocol

The primary directive for the disposal of Demethylwedelolactone is to act in accordance with

local, regional, and national regulations.[1] The following steps provide a procedural workflow

for its proper disposal.

Experimental Workflow for Disposal
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Preparation

Wear appropriate PPE:
- Lab coat
- Gloves
- Safety glasses

and

Select a designated and
properly labeled hazardous
waste container.

- J
; . N
Disposal
For solid Demethylwedelolactone: For solutions:
- Carefully transfer the powder into the - Transfer the solution into a
designated waste container. designated liquid hazardous
- Avoid creating dust. waste container.
Dispose of any contaminated
materials (e.g., pipette tips, tubes)
in the solid hazardous waste container.
J

/

Final |Steps

Securely seal the
waste container.

Store the sealed container
in a designated hazardous
waste accumulation area.

'

Arrange for pickup by a
licensed hazardous waste
disposal service.

- J
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A flowchart outlining the step-by-step procedure for the safe disposal of
Demethylwedelolactone.

Precautionary Measures and Handling

When handling Demethylwedelolactone, it is crucial to adhere to the following precautionary
statements:
e P264: Wash hands and any exposed skin thoroughly after handling.[1]

e P270: Do not eat, drink, or smoke when using this product.[1]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[1][2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] It is recommended to use this
product in a well-ventilated area or under a fume hood. Personal protective equipment (PPE),
including a lab coat, chemical-resistant gloves, and safety glasses, should be worn at all times.

In case of a spill, pick up the material mechanically and place it in a suitable container for
disposal.[1] Avoid creating dust. Ensure that the spilled material does not enter sewers or
surface and ground water.[1]

Emergency Procedures

» Fire: Use fire-fighting measures that are appropriate for the surrounding environment. A solid
water stream may be inefficient.[1]

» First Aid (If Swallowed): Rinse the mouth with water and immediately call a poison center or
doctor for medical advice.[1] Do not induce vomiting unless directed to do so by medical
personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Demethylwedelolactone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190455#demethylwedelolactone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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